Cas no 255377-95-8 (4,6-Dichloro-2-methyl-2H-1-benzothiine-3-carbaldehyde)

• Product Name: 4,6-Dichloro-2-methyl-2H-1-benzothiine-3-carbaldehyde
• CAS No: 255377-95-8
• MF: C₁₁H₈Cl₂OS
• MW: 259.151619911194
• CID: 246788
• PubChem ID: 2797022
• Update Time: 2025-04-19

4,6-Dichloro-2-methyl-2H-1-benzothiine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-3-carboxaldehyde,4,6-dichloro-2-methyl-
• 4,6-Dichloro-2-methyl-2H-thiochromene-3-carbaldehyde
• 4,6-dichloro-2-methyl-2H-1-benzothiine-3-carboxaldehyde
• 4,6-Dichloro-2-Methyl-2H-1-Benzothiine-3-Carbaldehyde
• MFCD00220881
• 255377-95-8
• DTXSID30383873
• SCHEMBL15114816
• 4,6-Dichloro-2-methyl-2H-1-benzothiine-3-carbaldehyde

• Inchi： 1S/C11H8Cl2OS/c1-6-9(5-14)11(13)8-4-7(12)2-3-10(8)15-6/h2-6H,1H3
• InChI Key： DMZWQXPJXXDQLU-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2SC(C)C=1C=O)Cl

Computed Properties

• Exact Mass: 257.96744
• Monoisotopic Mass: 257.9672914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 388.6°C at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.642
• PSA: 17.07
• LogP: 3.98300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes